N-(4,5-Dihydro-[1,2,4]triazolo[4,3-a]quinolin-1-ylmethyl)but-2-ynamide

• IUPAC Name: N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-1-ylmethyl)but-2-ynamide
• InChI: InChI=1S/C15H14N4O/c1-2-5-15(20)16-10-14-18-17-13-9-8-11-6-3-4-7-12(11)19(13)14/h3-4,6-7H,8-10H2,1H3,(H,16,20)
• InChI Key: RHPIWKLMGFGZLZ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=NN=C2N1C3=CC=CC=C3CC2
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

[1,2,4]Triazolo[4,3-a]quinoxaline derivatives are synthesized as potential antiviral and antimicrobial agents. They are synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Synthesis Analysis

The new compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The structures of these compounds were confirmed by different spectral data and elemental analyses.

Chemical Reactions Analysis

The new compounds were synthesized via aromatic nucleophilic substitution.

Mechanism of Action

Many shreds of evidence have recently correlated A2B receptor antagonism with anticancer activity. Hence, the search for an efficient A2B antagonist may help in the development of a new chemotherapeutic agent.

Safety and Hazards

The safety of these compounds was also evaluated on MRC-5 as a normal cell line.

Future Directions

These compounds may be useful as a template for future design, optimization, and investigation to produce more potent anticancer analogs.